Cas no 5436-07-7 (8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane)

• Product name: 8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 5436-07-7
• MF: C₂₁H₂₅NO₂
• MW: 323.4287
• CID: 940849
• PubChem ID: 409478

8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
• 8-ethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decane; 8-Aethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decan; 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane; CTK5A0633; AC1L8WZF; NSC21348; AG-F-88335;
• NSC-21348
• NSC 21348
• 5436-07-7
• NSC21348
• DTXSID20969448
• 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane

• Inchi： InChI=1S/C21H25NO2/c1-2-22-15-13-21(14-16-22)23-19(17-9-5-3-6-10-17)20(24-21)18-11-7-4-8-12-18/h3-12,19-20H,2,13-16H2,1H3
• InChI Key： HNPJXEXYTWKYEH-UHFFFAOYSA-N
• SMILES： CCN1CCC2(CC1)OC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 323.18865
• Monoisotopic Mass: 323.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 441.9°C at 760 mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.604
• PSA: 21.7
• LogP: 4.26570